4-Dimethylamino-4-(2-thienyl)cyclohexanone

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 4-(dimethylamino)-4-thiophen-2-ylcyclohexan-1-one
• InChI: InChI=1S/C12H17NOS/c1-13(2)12(11-4-3-9-15-11)7-5-10(14)6-8-12/h3-4,9H,5-8H2,1-2H3
• InChI Key: MWFVWRDGDVLNIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCC(=O)CC1)C2=CC=CS2

Description

4-Dimethylamino-4-(2-thienyl)cyclohexanone is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Dimethylamino-4-(2-thienyl)cyclohexanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Dimethylamino-4-(2-thienyl)cyclohexanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Following the procedure of Example 2, but substituting the appropriate quantity of 4-dimethylamino-4-(2-thienyl)cyclohexanone ethylene ketal (prepared above in Example 27H) for the 4-(p-chlorophenyl)-4-dimethylaminocyclohexanone, ethylene ketal hydrochloride there is prepared (after recrystallization from methanol-water) the title compound in 64% yield, m.p. 102°-103° C.

Synthesis routes and methods II

Procedure details

Dimethyl-(8-thiophen-2-yl-1,4-dioxa-spiro[4.5]dec-8-yl)-amine hydrochloride (8.68 g) was dissolved in 7.5M hydrochloric acid (29 ml), stirred for 48 hours at room temperature and then extracted with diethyl ether (2×50 ml). The aqueous phase was rendered alkaline with 5M sodium hydroxide solution, while cooling with ice, extracted with dichloromethane (3×50 ml), dried and concentrated. 4-Dimethylamino-4-thiophen-2-yl-cyclohexanone was obtained as a yellow solid (5.66 g; m.p. 108-110° C.).